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Xenon-134 Interaction Cross-Sections: A
Technical Guide
This technical guide provides a comprehensive overview of the interaction cross-sections of

Xenon-134 (¹³⁴Xe) with various particles, primarily focusing on neutron-induced reactions. The

content is intended for researchers, scientists, and professionals in drug development and

related fields who require detailed nuclear data. This document summarizes quantitative cross-

section data, outlines key experimental methodologies for their measurement, and visualizes

fundamental processes and workflows.

Quantitative Cross-Section Data
The interaction cross-section (σ) is a measure of the probability that a specific nuclear reaction

will occur between an incident particle and a target nucleus. The data presented here is crucial

for applications ranging from nuclear reactor physics and astrophysics to medical isotope

production and radiation shielding.

Neutron-Induced Reaction Cross-Sections
The most extensively studied interactions with ¹³⁴Xe are those involving neutrons. The following

tables summarize evaluated nuclear data from the Japanese Evaluated Nuclear Data Library

(JENDL-4.0), providing cross-sections for a wide range of neutron-induced reactions at various

energy levels.[1]
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Table 1: General Neutron Interaction Cross-Sections for ¹³⁴Xe[1]

Reaction
Type

MT
Number

0.0253 eV
(Thermal)

Maxwellia
n Average

Resonan
ce
Integral

14 MeV
Fission
Spectrum
Average

(n,total) 1 4.000 b 4.482 b - 4.879 b 5.998 b

(n,elastic) 2 3.735 b 4.217 b - 2.774 b 4.839 b

(n,inelastic)

,

E_thr=853.

4 keV

4 - - - 266.3 mb 1.151 b

(n,γ) /

Neutron

Capture

102 265.1 mb 265.2 mb 595.5 mb 900.2 µb 5.444 mb

b = barns (1 b = 10⁻²⁸ m²), mb = millibarns, µb = microbarns. MT is a standard identifier for

reaction types. Data is calculated from JENDL-4.0 at 300K.

Table 2: Neutron-Induced Particle Emission Cross-Sections for ¹³⁴Xe[1]
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Reaction Type MT Number
Threshold
Energy (E_thr)

14 MeV Cross-
Section

Fission
Spectrum
Average

(n,2n) 16 8.617 MeV 1.830 b 2.371 mb

(n,3n) 17 15.10 MeV - 1.139 µb

(n,p) 103 3.294 MeV 7.722 mb 3.168 µb

(n,d) 104 7.357 MeV 60.09 µb 28.15 nb

(n,t) 105 9.373 MeV 97.80 nb 726.0e-12 b

(n,a) 107 - 393.5 µb 364.6 nb

(n,np) 28 9.599 MeV 25.28 µb 46.44 nb

(n,na) 22 3.222 MeV 46.15 µb 18.17 nb

(n,nd) 32 15.68 MeV - 190.9e-15 b

(n,He-3) 106 9.876 MeV 8.796e-18 b 2.802e-15 b

nb = nanobarns. Data is calculated from JENDL-4.0 at 300K.

Experimental measurements for the ¹³⁴Xe(n,2n)¹³³Xe reaction at 14.8 MeV have yielded a

cross-section value that can be compared with evaluated data, providing a crucial benchmark

for these libraries.[2]

Proton and Photon-Induced Reaction Cross-Sections
Comprehensive, tabulated experimental cross-section data for proton and photon-induced

reactions on ¹³⁴Xe are less readily available in the literature compared to neutron-induced

reactions. Nuclear data libraries such as the EXFOR database contain extensive compilations

of experimental data but do not show significant tabulated entries for these specific reactions

involving ¹³⁴Xe.

For photonuclear reactions, the TENDL-2015 library provides calculated energy thresholds for

several key reactions:
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¹³⁴Xe(γ,n)¹³³Xe: Threshold Energy = 8.6 MeV

¹³⁴Xe(γ,p)¹³³I: Threshold Energy = 9.6 MeV

¹³⁴Xe(γ,pn)¹³²I: Threshold Energy = 17.8 MeV

Researchers requiring precise data for these reactions are encouraged to consult

comprehensive nuclear data services directly, such as the IAEA's EXFOR database or the

TENDL library, for the most current evaluated data, which are often derived from theoretical

models due to the scarcity of experimental measurements.

Experimental Protocols
The measurement of nuclear cross-sections is a complex process that relies on sophisticated

experimental techniques. Two of the most common and powerful methods, particularly for

neutron-induced reactions, are the Activation Method and the Time-of-Flight (TOF) Method.

Activation Method
The activation method is a widely used technique for determining the cross-sections of

reactions that produce a radioactive nuclide. The methodology involves irradiating a sample

with a known flux of particles and then measuring the activity of the resulting radioisotopes.

Detailed Protocol:

Sample Preparation: A sample containing the target isotope, in this case, ¹³⁴Xe, is prepared.

For gaseous elements like xenon, this often involves containing a known quantity of high-

purity, isotopically enriched gas in a sealed container suitable for irradiation.

Irradiation: The sample is placed in a well-characterized particle beam (e.g., neutrons from a

reactor or an accelerator-based source) for a predetermined duration. The particle flux

(number of particles per unit area per unit time) at the sample position must be accurately

known. This is often achieved by simultaneously irradiating a monitor foil with a well-known

reaction cross-section (e.g., ²⁷Al(n,α)²⁴Na or ⁹³Nb(n,2n)⁹²ᵐNb).[3]

Cooling and Measurement: After irradiation, the sample is removed and typically allowed to

"cool" for a period. This allows short-lived, interfering radioisotopes to decay away. The
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sample is then placed in a high-resolution radiation detector system, most commonly a High-

Purity Germanium (HPGe) detector, to measure the emitted gamma rays.

Gamma-Ray Spectroscopy: The HPGe detector measures the energy and intensity of

gamma rays emitted from the sample. Since each radioactive isotope has a characteristic

gamma-ray energy signature and half-life, the specific product nuclide (e.g., ¹³³Xe from a

¹³⁴Xe(n,2n) reaction) can be identified and its activity (decay rate) quantified.

Cross-Section Calculation: The reaction cross-section (σ) is calculated using the activation

formula, which relates the measured activity to the number of target nuclei, the particle flux,

the irradiation time, the cooling time, and the decay constant of the product nucleus.

Corrections are applied for factors such as detector efficiency, gamma-ray intensity, and self-

absorption within the sample.

Time-of-Flight (TOF) Method
The Time-of-Flight (TOF) method is a powerful technique for measuring energy-dependent

cross-sections. It determines the energy of a particle, typically a neutron, by precisely

measuring the time it takes to travel a known distance.

Detailed Protocol:

Pulsed Particle Beam Production: The experiment requires a source that produces particles

in short, discrete pulses. For neutrons, this is often achieved by bombarding a heavy metal

target (like lead or tungsten) with a pulsed beam of protons from an accelerator (a process

called spallation) or by using a mechanical "chopper" to slice a continuous beam from a

reactor into pulses.

Flight Path: The pulsed beam of particles travels down a long, evacuated tube known as a

flight path. The length of this path (L) is precisely measured and can range from tens to

hundreds of meters.

Target Interaction: The target sample containing ¹³⁴Xe is placed at the end of the flight path.

As the particle pulse passes through the target, various nuclear reactions can occur.

Detection and Timing: Detectors are placed at specific angles relative to the target to

measure the products of the reaction (e.g., scattered neutrons or gamma rays from neutron
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capture). A crucial element is the timing system. A "start" signal is generated when the

particle pulse is created at the source. A "stop" signal is generated when a particle or

reaction product hits the detector.

Energy Calculation: The time of flight (t) of a particle is the difference between the stop and

start times. The particle's velocity (v) is simply L/t. For non-relativistic particles like most

neutrons in these experiments, the kinetic energy (E) can be calculated from its velocity. This

allows for the determination of the incident neutron's energy that caused a specific reaction.

Cross-Section Determination: By counting the number of specific reaction events that occur

for each measured neutron energy (i.e., for each time-of-flight bin), a detailed energy-

dependent cross-section, or excitation function, can be constructed.

Visualizations
Diagrams are provided below to illustrate key concepts and workflows related to Xenon-134
interactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b12058602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation 2. Irradiation

3. Measurement & Analysis

4. Calculation

¹³⁴Xe Target Sample
(Enriched Gas)

Simultaneous
Irradiation

Monitor Foil
(e.g., Nb, Al)

Neutron Source
(Reactor / Accelerator)

Cooling Period

Gamma-Ray Spectroscopy
(HPGe Detector)

Identify Product Nuclei
(¹³³Xe, ¹³⁵Xe, etc.)
Measure Activity

Calculate ¹³⁴Xe
Reaction Cross-Section (σ)

Determine Neutron Flux
from Monitor Foil Activity

Click to download full resolution via product page

Caption: Workflow diagram for the Activation Method of cross-section measurement.
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1. Neutron Production 2. Flight & Interaction 3. Detection & Calculation
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Caption: Workflow diagram for the Time-of-Flight (TOF) Method.

Possible Reaction Products

¹³⁴Xe

¹³⁴Xe + n' (Elastic/Inelastic)

(n,n')

¹³⁵Xe + γ (Capture)

(n,γ)

¹³³Xe + 2n

(n,2n)

¹³⁴Cs + p

(n,p)

¹³¹I + α

(n,α)

Other Products
(d, t, ³He, np, etc.)

...

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b12058602?utm_src=pdf-body-img
https://www.benchchem.com/product/b12058602?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Primary neutron-induced reaction channels for a Xenon-134 nucleus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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